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Introduction
Carboxymethyl ethylxanthate (CME) is an organosulfur compound belonging to the xanthate

family of chemicals. Xanthates are salts and esters of xanthic acid. CME is distinguished by the

presence of a carboxymethyl group, which enhances its solubility and reactivity in comparison

to simpler xanthates.[1] This technical guide provides a comprehensive overview of the

chemical structure, properties, synthesis, and potential applications of carboxymethyl
ethylxanthate, with a focus on its relevance to researchers, scientists, and drug development

professionals.

Chemical Structure and Identification
The chemical structure of carboxymethyl ethylxanthate features an ethyl group attached to a

dithiocarbonate, which is further functionalized with a carboxymethyl group.
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Identifiers and Descriptors:

Property Value Reference

IUPAC Name

2-

(ethoxycarbonothioyl)sulfanyla

cetic acid

[1]

CAS Number 25554-84-1 [1][2][3]

Molecular Formula C5H8O3S2 [1][3]

Molecular Weight 180.25 g/mol [2]

Canonical SMILES CCOC(=S)SCC(=O)O [1]

InChI Key
CZLONQRTHUAGMG-

UHFFFAOYSA-N
[1]

Physicochemical Properties
While specific experimental data for the physicochemical properties of pure carboxymethyl
ethylxanthate are not readily available in the reviewed literature, the properties of the closely

related sodium ethylxanthate can provide some insight. The introduction of the carboxymethyl

group is expected to increase the polarity and water solubility compared to sodium

ethylxanthate.

Physicochemical Properties of Related Xanthates:
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Property
Value (for Sodium
Ethylxanthate)

Reference

Appearance
Pale yellow, amorphous

powder
[4]

Odor
Disagreeable, due to carbon

disulfide
[4]

Melting Point 182–256°C (decomposes) [4]

Water Solubility 450 g/L at 10°C [4]

Stability Unstable in acidic conditions [5]

Synthesis
Carboxymethyl ethylxanthate can be synthesized through the reaction of sodium

ethylxanthate with monochloroacetic acid. The general principle involves the nucleophilic

substitution of the chloride in monochloroacetic acid by the sulfur of the xanthate.

General Synthesis Workflow
The synthesis can be conceptualized as a two-step process, starting from ethanol, carbon

disulfide, and a base to form the ethylxanthate anion, which is then reacted with a

carboxymethylating agent.
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Step 1: Formation of Ethylxanthate

Step 2: Carboxymethylation

Ethanol

Sodium Ethylxanthate

Carbon Disulfide

Base (e.g., NaOH)

Carboxymethyl EthylxanthateMonochloroacetic Acid

Click to download full resolution via product page

A high-level workflow for the synthesis of carboxymethyl ethylxanthate.

Experimental Protocol: General Procedure for Xanthate
Synthesis
While a detailed, peer-reviewed protocol specifically for carboxymethyl ethylxanthate is not

available, a general method for the synthesis of xanthates is provided in patent literature. This

can be adapted for the synthesis of the title compound.

Materials:

Ethanol

Carbon Disulfide

Sodium Hydroxide
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Monochloroacetic Acid

Tetrahydrofuran (as a reaction medium)

Procedure:

In a reaction vessel, dissolve ethanol in tetrahydrofuran.

Cool the mixture to a temperature between 0-30°C.

Slowly add carbon disulfide to the mixture while stirring.

Gradually add a solution of sodium hydroxide, maintaining the temperature.

After the formation of sodium ethylxanthate, a solution of monochloroacetic acid in

tetrahydrofuran is added dropwise.

The reaction is stirred for several hours at a controlled temperature.

The resulting carboxymethyl ethylxanthate can be isolated by precipitation and purified by

recrystallization.

Note: This is a generalized procedure and would require optimization for specific yields and

purity.

Spectroscopic Characterization
Experimental spectroscopic data for carboxymethyl ethylxanthate is not readily available in

the public domain. However, based on its chemical structure, the expected spectral features

can be predicted.

FT-IR (Fourier-Transform Infrared Spectroscopy): Expected characteristic peaks would

include strong C=S stretching vibrations around 1050 cm⁻¹, C-O-C stretching between 1140-

1180 cm⁻¹, and a broad O-H stretch from the carboxylic acid group around 2500-3300 cm⁻¹,

as well as a C=O stretch around 1700 cm⁻¹.[6][7]

¹H NMR (Proton Nuclear Magnetic Resonance Spectroscopy): Expected signals would

include a triplet for the methyl protons (-CH₃), a quartet for the methylene protons adjacent to
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the oxygen (-O-CH₂-), and a singlet for the methylene protons adjacent to the sulfur and the

carbonyl group (-S-CH₂-COOH). The carboxylic acid proton would likely appear as a broad

singlet.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance Spectroscopy): Distinct signals would be

expected for the methyl carbon, the two methylene carbons, the thione carbon (C=S), and

the carbonyl carbon (C=O).

Mass Spectrometry: The molecular ion peak would be expected at m/z = 180.0017,

corresponding to the molecular weight of the compound.

Biological and Pharmacological Properties
While specific data for carboxymethyl ethylxanthate is limited, studies on other xanthate

derivatives provide insights into their potential biological activities.

Antimicrobial Activity
Xanthate derivatives have been reported to possess antimicrobial properties. Their activity is

influenced by the length of the alkyl chain. Some xanthate derivatives have shown significant

activity against various bacterial and fungal strains.[8][9] For instance, certain xanthates have

demonstrated notable inhibitory effects on Staphylococcus aureus and Pseudomonas

aeruginosa.[9]

Reported Minimum Inhibitory Concentrations (MIC) for various Xanthate Derivatives:

Xanthate Derivative Microorganism MIC (µg/mL) Reference

Cyclohexyl Xanthate S. typhimurium 1-10 [9]

Diphenyltin(IV)

bis(cyclohexyl

xanthate)

P. aeruginosa 0.1-10 [9]

Various Xanthates
M. tuberculosis

H37Hv
~1 [10]
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The mechanism of antimicrobial action is thought to involve the disruption of the cell

membrane.[11]

Enzyme Inhibition
Xanthates have been shown to be inhibitors of various enzymes, including cytochrome P450

and xanthine oxidase.[12][13] The inhibition can be of a mixed, competitive, or uncompetitive

nature, depending on the specific xanthate and the enzyme.[13]

Reported IC₅₀ and Kᵢ Values for Xanthate Derivatives:

Xanthate
Derivative

Enzyme Inhibition Type IC₅₀ / Kᵢ Reference

Ethyl Xanthate

Mushroom

Tyrosinase

(Catecholase

activity)

Mixed Kᵢ = 0.15 mM [13]

Propyl Xanthate

Mushroom

Tyrosinase

(Catecholase

activity)

Mixed Kᵢ = 0.11 mM [13]

Butyl Xanthate

Mushroom

Tyrosinase

(Catecholase

activity)

Mixed Kᵢ = 0.09 mM [13]

n-Octyl Xanthate
Cytochrome

P450 2B1

Mechanism-

based
- [12]

The inhibitory activity of xanthates against cytochrome P450 enzymes is of particular interest in

drug development, as it can affect drug metabolism.[12] The mechanism of inhibition for

cytochrome P450 2B1 by xanthates involves the covalent modification of the enzyme by a

reactive intermediate of the xanthate, which leads to an uncoupling of electron transfer.[12]
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Proposed mechanism of cytochrome P450 2B1 inhibition by xanthates.

Applications in Drug Development
The unique properties of the carboxymethyl group, such as increased water solubility and the

potential for further chemical modification, suggest that carboxymethyl ethylxanthate could

be a valuable scaffold in drug development.

Potential as a Drug Carrier
The carboxymethyl group is a common feature in polymers used for drug delivery systems due

to its biocompatibility and pH-responsive properties. While there is no direct evidence of

carboxymethyl ethylxanthate being used as a drug carrier, its structure suggests potential for

such applications. The carboxylic acid moiety could be used to conjugate drugs, and the overall

molecule could potentially self-assemble into nanoparticles or be incorporated into larger

polymer-based delivery systems.

As a Lead Compound for Inhibitor Design
Given the demonstrated enzyme inhibitory activity of other xanthates, carboxymethyl
ethylxanthate could serve as a starting point for the design of more potent and selective

enzyme inhibitors. The carboxylic acid group provides a handle for further derivatization to

optimize binding to target enzymes.

Safety and Toxicology
Toxicological data specifically for carboxymethyl ethylxanthate is not available. However,

data for other xanthates, such as sodium ethylxanthate, indicate that these compounds can be

harmful if swallowed and may cause skin and eye irritation.[14][15] The decomposition of

xanthates can produce toxic and flammable gases like carbon disulfide.[4][16]

Toxicity Data for Related Xanthates:
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Compound Organism Test Value Reference

Sodium

Isopropylxanthat

e

Fathead Minnow 96-hr LC₅₀ 18-20 mg/L [5]

Sodium

Ethylxanthate
Daphnia magna 48-hr LC₅₀ 3.9 ppm [17]

Sodium

Isopropylxanthat

e

Rat (oral) LD₅₀ 1250 mg/kg [4]

Potassium Amyl

Xanthate
Rat (oral) LD₅₀

1000-2000

mg/kg
[4]

Conclusion
Carboxymethyl ethylxanthate is a functionalized xanthate with potential applications in

various scientific fields, including materials science and potentially drug development. While

there is a lack of specific experimental data for this compound, the known properties of other

xanthates and carboxymethylated molecules provide a foundation for future research. Further

investigation into its synthesis, characterization, and biological activities is warranted to fully

explore its potential for researchers and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy Carboxymethyl ethylxanthate | 25554-84-1 [smolecule.com]

2. Carboxymethyl ethylxanthate-Molbase [molbase.com]

3. CARBOXYMETHYL ETHYLXANTHATE [drugfuture.com]

4. cdnservices.industrialchemicals.gov.au [cdnservices.industrialchemicals.gov.au]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.leg.mn.gov/docs/pre2003/other/cn004.pdf
https://www.industrialchemicals.gov.au/sites/default/files/PEC5-Sodium-ethyl-xanthate.pdf.pdf
https://cdnservices.industrialchemicals.gov.au/statements/IMAP_1869%20-%20IMAP%20Assessment%20-%2010%20March%202017.pdf
https://cdnservices.industrialchemicals.gov.au/statements/IMAP_1869%20-%20IMAP%20Assessment%20-%2010%20March%202017.pdf
https://www.benchchem.com/product/b1265919/docs?utm_src=pdf-body#carboxymethyl-ethylxanthate-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1265919?utm_src=pdf-custom-synthesis#bc-rfq
https://www.smolecule.com/products/s661632
https://www.molbase.com/name/Carboxymethyl%20ethylxanthate.html
https://www.drugfuture.com/gsrs/substance/h778og3c6s
https://cdnservices.industrialchemicals.gov.au/statements/IMAP_1869%20-%20IMAP%20Assessment%20-%2010%20March%202017.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265919?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. leg.mn.gov [leg.mn.gov]

6. Investigation of the chemical structure of carboxylated and carboxymethylated fibers from
waste paper via XRD and FTIR analysis :: BioResources [bioresources.cnr.ncsu.edu]

7. researchgate.net [researchgate.net]

8. researchgate.net [researchgate.net]

9. Antibacterial evaluation of some xanthate derivatives and their diorganotin (IV) complexes
- PubMed [pubmed.ncbi.nlm.nih.gov]

10. Xanthates: Metabolism by Flavoprotein-Containing Monooxygenases and
Antimycobacterial Activity - PubMed [pubmed.ncbi.nlm.nih.gov]

11. Antimicrobial Activities and Mode of Flavonoid Actions - PMC [pmc.ncbi.nlm.nih.gov]

12. Mechanistic studies of cytochrome P450 2B1 inactivation by xanthates - PubMed
[pubmed.ncbi.nlm.nih.gov]

13. sid.ir [sid.ir]

14. Mechanism of inhibition of xanthine oxidase with a new tight binding inhibitor - PubMed
[pubmed.ncbi.nlm.nih.gov]

15. Essentiality, Fate, Ecotoxicity, and Health Effects of Xanthates and Xanthates Based-
Compounds—A Review [scirp.org]

16. scirp.org [scirp.org]

17. industrialchemicals.gov.au [industrialchemicals.gov.au]

To cite this document: BenchChem. [Carboxymethyl Ethylxanthate: A Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265919/docs#carboxymethyl-ethylxanthate-a-
technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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